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Compound of Interest

Compound Name: Dimethylcadmium

Cat. No.: B1197958

Disclaimer: Dimethylcadmium is an extremely hazardous, pyrophoric, and toxic material. All
operations should be conducted only by trained personnel in a properly equipped laboratory
with appropriate engineering controls and personal protective equipment. This guide is
intended for informational purposes and does not supersede established safety protocols,
institutional guidelines, or regulatory requirements.

Frequently Asked Questions (FAQs)

Q1: What is dimethylcadmium and why is it so hazardous?

Al: Dimethylcadmium (Cd(CHs)2) is a colorless, volatile, and foul-smelling organocadmium
compound.[1][2] Its extreme hazard stems from several properties:

Pyrophoricity: It ignites spontaneously upon contact with air.[1][3]

» Violent Water Reactivity: It reacts violently with water and moisture, producing flammable
methane gas and toxic cadmium oxide vapors.[1][2][4]

e High Toxicity: It is acutely toxic if inhaled or ingested, and even small amounts can be fatal.
[2][4] Inhalation can lead to severe damage to the liver, kidneys, and central nervous system.

[41[5]
o Carcinogenicity: Dimethylcadmium is classified as a carcinogen.[3][4]

Q2: What are the immediate signs of a reaction with moisture or air?
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A2: Upon exposure to air, dimethylcadmium will fume, producing visible white fumes of

cadmium oxide.[1] Spontaneous ignition is a primary indicator of exposure to air.[1][3][6]

Reaction with water is typically violent and explosive, characterized by sudden "explosive jerks"

and crackling sounds, accompanied by the release of flammable gas (methane).[4]

Q3: What personal protective equipment (PPE) is mandatory when working with

dimethylcadmium?

A3: A comprehensive PPE ensemble is required:

Body Protection: A flame-resistant lab coat is mandatory.[2][7] Clothing worn underneath
should be made of natural fibers like cotton or wool, as synthetic clothing is strongly
discouraged.[8]

Hand Protection: Double gloving is recommended. Wear nitrile gloves underneath Silver
Shield/4H or neoprene gloves.[2][7] Do not use latex gloves.[2] Fire-retardant gloves are
recommended for handling larger quantities.[7][9]

Eye/Face Protection: ANSI Z.87.1-compliant safety goggles must be worn.[2] A full face
shield is required over the goggles whenever there is a splash, fire, or explosion risk.[6][7]
[10]

Respiratory Protection: Work must be conducted in a certified chemical fume hood or a glove
box.[2][11] If there is a risk of inhalation exposure, a NIOSH-certified respirator with an
organic vapor cartridge may be necessary.[6]

Q4: How should dimethylcadmium be stored to prevent accidental reactions?

A4: Storage must rigorously exclude air and moisture:

Primary Container: Keep in the original manufacturer's container, which must be tightly
sealed.[2] Opened containers must be carefully resealed.[2]

Inert Atmosphere: Whenever possible, store inside a glove box under an inert atmosphere
(e.g., argon or nitrogen).[2][8] If a glove box is not available, a nitrogen-filled desiccator is an
alternative.[5][12]
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e Secondary Containment: Store bottles inside the original metal shipping can or another form
of leak-proof secondary containment.[13]

e Location: Store in a cool, dry, well-ventilated, and flameproof area away from heat, sparks,
and open flames.[2][14] It must be isolated from incompatible materials like oxidizers, acids,

and any water sources.[2]
Q5: What is the correct fire extinguisher to use for a dimethylcadmium fire?

A5: DO NOT use water, foam, or halogenated extinguishers.[2][6] Use a Class D dry powder
extinguisher (e.g., Met-L-X) or smother the fire with dry sand, soda ash, or powdered lime.[8]
[10][13] A standard ABC dry chemical extinguisher may be suitable for fires involving
dimethylcadmium dissolved in an organic solvent, but a Class D extinguisher is preferred for
the neat reagent.[10][12]

Troubleshooting Guide
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Issue / Observation

Potential Cause

Immediate Action & Solution

White fumes emanating from a

connection or septum.

Compromised inert
atmosphere; a small leak is
allowing moisture/air to react

with dimethylcadmium vapor.

1. Do not panic. Ensure you
are wearing all appropriate
PPE. 2. If working in a fume
hood, slightly increase the inert
gas flow to create a more
positive pressure. 3. Check all
connections for tightness. If a
septum is leaking, consider
applying a small amount of
vacuum grease or replacing it
under a strong counterflow of
inert gas. 4. Have a container
of dry sand or powdered lime
within arm's reach to
extinguish any small flames

that may appear.[12]

A small, localized flame
appears at the tip of a transfer

needle (cannula).

The small amount of reagent
at the needle tip is exposed to
air upon exiting the reaction

vessel.

1. This is a common
occurrence and is often
referred to as a "pilot light."[12]
2. Remain calm. The fire is
localized and will self-
extinguish once the reagent is
consumed. 3. You can
extinguish it by dipping the
needle tip into a beaker of dry
sand.[12] 4. DO NOT use a
paper towel or Kimwipe to

extinguish the flame.

Reaction mixture turns cloudy
or a precipitate forms

unexpectedly.

Contamination with water or
oxygen, leading to the
formation of insoluble cadmium

oxides or hydroxides.

1. The reaction is likely
compromised. Do not proceed
with adding more reagents. 2.
Maintain the inert atmosphere
and allow the reaction to stir to
ensure any reactive species
are consumed. 3. Plan to
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quench the entire reaction
mixture following the
appropriate quenching protocol
(see Experimental Protocols).
4. Review your glassware
drying and inert atmosphere
setup procedures to identify
the source of the leak before
attempting the experiment
again.[15][16]

1. Alert personnel in the lab
immediately. 2. If the spill
ignites, use a Class D fire
extinguisher or cover the spill
completely with dry sand or
powdered lime to smother it.[8]
3. Keep the fume hood sash
as low as possible.[11] 4.
Once the initial reaction is
controlled, the residue must be

A spill occurs inside the fume Accidental breakage, syringe carefully quenched. Slowly add

hood. failure, or cannula mishap. isopropanol to the
sand/reagent mixture.[8][10]
After the reaction subsides, a
1:1 mixture of
isopropanol/water can be
added, followed by water.[17]
5. Collect the quenched
material and dispose of it as
hazardous waste.[8] For large
spills, evacuate and call

emergency services.[13]

Data Presentation

Table 1: Physical and Reactivity Properties of Dimethylcadmium
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Property Value Citation
Chemical Formula Cd(CHs)2 [1]
Molecular Weight 142.48 g/mol [1]
Appearance Colorless liquid [1]

Odor Foul, disagreeable, metallic [11[3]
Density 1.985 g/mL at 20°C [1]
Melting Point -45°C [1]
Boiling Point 105.5-106 °C [1]

Vapor Pressure

~28-33 mmHg at 20-25 °C

[1](2]

Flash Point

-18 °C

[1]

Auto-ignition Temp.

<100 °C (Pyrophoric)

[1](6]

Reactivity with Water

Violent, produces flammable

methane gas

[1]3]

Reactivity with Air

Pyrophoric, ignites

spontaneously

[1]3]

Experimental Protocols
Protocol 1: Quenching of Residual Dimethylcadmium
and Contaminated Glassware

This protocol outlines the procedure for safely neutralizing small quantities of
dimethylcadmium remaining in reaction vessels or on contaminated equipment.

Methodology:

o Preparation: Conduct the entire procedure in a certified chemical fume hood under an inert
atmosphere (Nitrogen or Argon).[17] Ensure a cooling bath (e.g., ice/water) is ready. Remove
all other flammable materials from the hood.[17]
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« Inerting and Cooling: The flask containing the residual dimethylcadmium is placed under a
positive pressure of inert gas, vented through an oil bubbler.[17] If the residue is in a non-
sealable vessel, place it inside a larger flask that can be inerted. Cool the flask to 0 °C using
the ice bath.[17]

e Initial Quenching: Slowly and dropwise, add a less reactive alcohol, such as isopropanol.[8]
[17] Isopropanol reacts less vigorously than water.[17] Add it until the vigorous reaction (gas
evolution, heat) subsides.

e Secondary Quenching: Once the reaction with isopropanol is minimal, slowly add a 1:1
mixture of isopropanol and water.[17]

o Final Quenching: After the reaction with the alcohol/water mixture ceases, slowly add water
dropwise until no further reaction is observed.[17]

o Neutralization and Disposal: Remove the ice bath and allow the mixture to warm to room
temperature, stirring for several hours to ensure complete reaction.[17] Neutralize the
solution with citric or acetic acid.[17] The final agueous solution can then be disposed of in
an appropriate hazardous waste container.

Visualizations
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Phase 1: Preparation

Don Appropriate PPE
(FR Coat, Goggles, Face Shield, Double Gloves)

A

Prepare Fume Hood
(Clear flammables, inert gas source ready)

Y

Assemble Dry Glassware
(Oven-dried, cooled under N2/Ar)

Phase 2: Reactipn & Quenching

Establish Inert Atmosphere
(Purge glassware with N2/Ar)

A

Transfer Dimethylcadmium
(Via syringe or cannula)

\ 4

Cool Reaction Vessel to 0°C

\ 4

Slowly Add Isopropanol
(Wait for reaction to subside)

\
Slowly Add Isopropanol/Water (1:1)

A
Slowly Add Water

Phase 3: Neutralization & Disposal
A/

Warm to Room Temperature
(Stir for several hours)

\

Neutralize with Acid
(e.g., Citric Acid)

Dispose as Hazardous Waste
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Suspected Moisture/
Air Contamination

Are white fumes
visible?

Increase inert gas flow.
Check all seals and connections.

Is an unexpected
precipitate forming?

Yes No

Reaction is compromised. Continue to monitor reaction carefully.
Proceed to quenching protocol. Source of contamination may be minor.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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